Cas no 63144-56-9 (3-Bromo-2-methylisoquinolin-2-ium iodide)
63144-56-9 structure
Product Name:3-Bromo-2-methylisoquinolin-2-ium iodide
CAS No:63144-56-9
MF:C10H9BrIN
MW:349.993633985519
CID:2789802
PubChem ID:71373290
Update Time:2025-04-21
3-Bromo-2-methylisoquinolin-2-ium iodide Chemical and Physical Properties
Names and Identifiers
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- DTXSID00796118
- 63144-56-9
- 3-Bromo-2-methylisoquinolin-2-ium iodide
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- Inchi: 1S/C10H9BrN.HI/c1-12-7-9-5-3-2-4-8(9)6-10(12)11;/h2-7H,1H3;1H/q+1;/p-1
- InChI Key: PPJFNHMAMNHJJT-UHFFFAOYSA-M
- SMILES: [I-].BrC1=CC2C=CC=CC=2C=[N+]1C
Computed Properties
- Exact Mass: 348.89631Da
- Monoisotopic Mass: 348.89631Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.9Ų
3-Bromo-2-methylisoquinolin-2-ium iodide Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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